Cas no 1249293-28-4 (2-(2,5-dimethylphenyl)cyclopropan-1-amine)
2-(2,5-dimethylphenyl)cyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanamine, 2-(2,5-dimethylphenyl)-
- 2-(2,5-Dimethylphenyl)cyclopropan-1-amine
- AKOS010817080
- CS-0285285
- 1249293-28-4
- EN300-1857141
- 2-(2,5-dimethylphenyl)cyclopropan-1-amine
-
- Inchi: 1S/C11H15N/c1-7-3-4-8(2)9(5-7)10-6-11(10)12/h3-5,10-11H,6,12H2,1-2H3
- InChI Key: OVZWDTMDTJLUHH-UHFFFAOYSA-N
- SMILES: C1(N)CC1C1=CC(C)=CC=C1C
Computed Properties
- Exact Mass: 161.120449483g/mol
- Monoisotopic Mass: 161.120449483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 1.023±0.06 g/cm3(Predicted)
- Boiling Point: 259.5±29.0 °C(Predicted)
- pka: 8.24±0.20(Predicted)
2-(2,5-dimethylphenyl)cyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1857141-1.0g |
2-(2,5-dimethylphenyl)cyclopropan-1-amine |
1249293-28-4 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1857141-0.05g |
2-(2,5-dimethylphenyl)cyclopropan-1-amine |
1249293-28-4 | 0.05g |
$587.0 | 2023-09-18 | ||
| Enamine | EN300-1857141-0.1g |
2-(2,5-dimethylphenyl)cyclopropan-1-amine |
1249293-28-4 | 0.1g |
$615.0 | 2023-09-18 | ||
| Enamine | EN300-1857141-0.25g |
2-(2,5-dimethylphenyl)cyclopropan-1-amine |
1249293-28-4 | 0.25g |
$642.0 | 2023-09-18 | ||
| Enamine | EN300-1857141-0.5g |
2-(2,5-dimethylphenyl)cyclopropan-1-amine |
1249293-28-4 | 0.5g |
$671.0 | 2023-09-18 | ||
| Enamine | EN300-1857141-1g |
2-(2,5-dimethylphenyl)cyclopropan-1-amine |
1249293-28-4 | 1g |
$699.0 | 2023-09-18 | ||
| Enamine | EN300-1857141-2.5g |
2-(2,5-dimethylphenyl)cyclopropan-1-amine |
1249293-28-4 | 2.5g |
$1370.0 | 2023-09-18 | ||
| Enamine | EN300-1857141-5g |
2-(2,5-dimethylphenyl)cyclopropan-1-amine |
1249293-28-4 | 5g |
$2028.0 | 2023-09-18 | ||
| Enamine | EN300-1857141-10g |
2-(2,5-dimethylphenyl)cyclopropan-1-amine |
1249293-28-4 | 10g |
$3007.0 | 2023-09-18 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1355955-50mg |
2-(2,5-Dimethylphenyl)cyclopropan-1-amine |
1249293-28-4 | 98% | 50mg |
¥22997.00 | 2024-08-09 |
2-(2,5-dimethylphenyl)cyclopropan-1-amine Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 2-(2,5-dimethylphenyl)cyclopropan-1-amine
Introduction to 2-(2,5-dimethylphenyl)cyclopropan-1-amine (CAS No. 1249293-28-4)
2-(2,5-dimethylphenyl)cyclopropan-1-amine, with the CAS number 1249293-28-4, is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its cyclopropane ring and a substituted phenyl group, which contribute to its distinct chemical and biological properties. The structure of 2-(2,5-dimethylphenyl)cyclopropan-1-amine makes it an intriguing candidate for various applications, including the development of new therapeutic agents and the study of receptor interactions.
The chemical structure of 2-(2,5-dimethylphenyl)cyclopropan-1-amine is composed of a cyclopropane ring attached to a 2,5-dimethylphenyl group. The cyclopropane ring is known for its high reactivity due to the strain caused by the three-membered ring, which can lead to unique chemical reactions and interactions. The presence of the dimethylphenyl group adds additional complexity and functionality to the molecule, making it a valuable target for synthetic chemists and medicinal chemists alike.
In recent years, significant advancements have been made in understanding the biological activities of 2-(2,5-dimethylphenyl)cyclopropan-1-amine. Research has shown that this compound exhibits potent binding affinity to various receptors, particularly those involved in neurotransmission and cellular signaling. For instance, studies have demonstrated that 2-(2,5-dimethylphenyl)cyclopropan-1-amine can interact with serotonin receptors (5-HT receptors), which are crucial in regulating mood, sleep, and appetite. This interaction has led to its exploration as a potential therapeutic agent for mood disorders and other neurological conditions.
Beyond its potential as a therapeutic agent, 2-(2,5-dimethylphenyl)cyclopropan-1-amine has also been studied for its effects on cellular signaling pathways. Research has indicated that this compound can modulate the activity of G-protein coupled receptors (GPCRs), which are key players in many physiological processes. By influencing these receptors, 2-(2,5-dimethylphenyl)cyclopropan-1-amine may have applications in treating diseases characterized by dysregulated cellular signaling, such as cancer and inflammatory disorders.
The synthesis of 2-(2,5-dimethylphenyl)cyclopropan-1-amine has been a focus of synthetic chemistry research due to its complex structure. Various synthetic routes have been developed to produce this compound efficiently and with high purity. One common approach involves the use of transition metal-catalyzed reactions to form the cyclopropane ring. For example, palladium-catalyzed cyclization reactions have been successfully employed to synthesize 2-(2,5-dimethylphenyl)cyclopropan-1-amine. These synthetic methods not only facilitate the production of the compound but also allow for the introduction of functional groups that can be used to modify its properties and enhance its biological activity.
The pharmacokinetic properties of 2-(2,5-dimethylphenyl)cyclopropan-1-amine have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity allows it to cross biological membranes easily, which is essential for reaching target tissues and exerting its therapeutic effects. Additionally, the compound's stability under physiological conditions ensures that it remains active in vivo for an extended period.
Clinical trials involving 2-(2,5-dimethylphenyl)cyclopropan-1-amine are currently underway to evaluate its safety and efficacy in treating various conditions. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients and does not exhibit significant adverse effects at therapeutic doses. These findings are promising and suggest that further clinical development is warranted.
In conclusion, 2-(2,5-dimethylphenyl)cyclopropan-1-amine (CAS No. 1249293-28-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for developing new therapeutic agents and advancing our understanding of receptor interactions and cellular signaling pathways. As research continues to uncover new insights into this compound's properties and mechanisms of action, it is likely that its importance in the field will only continue to grow.
1249293-28-4 (2-(2,5-dimethylphenyl)cyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)